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Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
This document provides detailed standard operating procedures (SOPs) for the indoor residual

spraying (IRS) of Fendona®, a high-performance insecticide containing the active ingredient

alpha-cypermethrin. Fendona® is recognized for its rapid knockdown and long-lasting residual

control of a broad spectrum of public health pests, including mosquitoes that vector malaria.[1]

[2] These protocols are intended for use in research, scientific, and drug development settings

to ensure safe and effective application for vector control studies.

1.0 Objective

To define the standardized procedures for the preparation and application of Fendona® for

indoor residual spraying to achieve consistent and effective vector control, while ensuring the

safety of operators, residents, and the environment.

2.0 Scope

This SOP applies to all personnel involved in the planning, execution, and evaluation of indoor

residual spraying activities using Fendona® products (e.g., Fendona® 6 SC, Fendona® 60

SC).

3.0 Responsibilities
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Project Lead/Principal Investigator: Responsible for ensuring that all personnel are trained

on this SOP, have access to the necessary personal protective equipment (PPE), and that

the spraying is conducted in compliance with all relevant safety and environmental

regulations.

Spray Technicians/Operators: Responsible for the correct preparation and application of the

insecticide according to this SOP and for adhering to all safety guidelines.

4.0 Materials and Equipment

Fendona® insecticide (specific formulation to be recorded)

Clean water

Personal Protective Equipment (PPE):

Coveralls or long-sleeved shirt and long pants[3]

Chemical-resistant gloves[3][4]

Facemask or respirator[5]

Protective eyewear (goggles or face shield)

Closed-toe shoes or boots[4]

Manual or power sprayer (e.g., compression sprayer) equipped to produce a coarse, low-

pressure spray[6][7]

Measuring cylinders or calibrated dosing equipment[7]

Mixing bucket or container

Stirring rod

Soap and water for decontamination

Spill kit
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5.0 Experimental Protocols

5.1 Pre-Spraying Procedures

Site Assessment and Preparation:

Obtain informed consent from the head of the household or facility manager before

entering the premises.

Advise residents to remove or cover all food, water, cooking utensils, and personal

belongings.[3][8] Mattresses and bedding should be removed or completely covered.[7]

Cover or remove any fish tanks or bird cages.[3]

Move furniture to the center of the room to allow access to walls and other sprayable

surfaces.

Ensure adequate ventilation in the area to be sprayed.

Equipment Calibration:

Calibrate the sprayer to ensure a consistent and accurate application rate. The target is a

coarse spray, not a mist, applied at a low pressure (not exceeding 2 Bar).[6]

5.2 Insecticide Preparation and Mixing

Calculation of Required Insecticide:

Determine the total surface area to be sprayed (in square meters).

Calculate the total volume of spray suspension required based on the application rate

(e.g., 1 liter of diluted product per 20 m²).[6]

Use the recommended dosage of Fendona® concentrate for the target pest and surface

type (refer to Table 1).

Mixing Procedure:
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Fill the spray tank halfway with clean water.[9]

Shake the Fendona® container well before use.[3]

Measure the required amount of Fendona® concentrate using a calibrated measuring

device.[9]

Pre-mix the measured concentrate with a small amount of water in a separate container to

create a slurry.[9]

Add the slurry to the spray tank.[9]

Fill the spray tank with the remaining water to the final required volume.[9]

Agitate the mixture thoroughly to ensure it is well-mixed. If there is a delay in application,

re-agitate the suspension before use.[6]

5.3 Application Procedure

Apply the insecticide suspension as a coarse, low-pressure spray to the target surfaces.[5][6]

Spray surfaces where insects are known to rest or crawl, paying special attention to cracks,

crevices, and potential hiding places.[6][7]

For walls, spray from the top down to the point of run-off.

Maintain a consistent spraying distance and speed to ensure uniform coverage.

The application should be made to just before the point of run-off.[6][9]

5.4 Post-Spraying Procedures

Re-entry Interval:

Do not allow humans or animals to enter the treated area until the spray has completely

dried.[6][7] A minimum re-entry period of 2 hours is recommended.[6]

Decontamination and Storage:
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Thoroughly clean all spraying equipment with water and detergent.

Triple rinse the empty Fendona® container, adding the rinsate to the spray tank.[9]

Dispose of empty containers and any unused insecticide in accordance with local

regulations.[4]

Store unused Fendona® in its original, closed container in a cool, well-ventilated area,

away from direct sunlight, food, and animal feed.[3][4]

Wash all PPE thoroughly with soap and water after each use.[3] Store work clothing

separately.[4]

6.0 Data Presentation

Table 1: Fendona® 60 SC Application Rates and Mixing Guide

Target Pest(s)
Fendona® 60
SC per 5L
Water

Application
Rate of Diluted
Spray

Surface Type
Expected
Residual
Control

Mosquitoes

(Malaria Vectors)
80 ml 50 ml / m²

Coarse surfaces

(e.g., clay, brick)
Several months

Mosquitoes

(Malaria Vectors)
80 ml 25 ml / m²

Smooth surfaces

(e.g., glass,

wood)

Several months

Cockroaches,

Houseflies
25-50 ml 1 L / 20 m² General surfaces

4-6 weeks at

lower dose;

longer at higher

dose[6]

Note: The higher dosage rate is recommended for severe infestations or for longer-lasting

control.[6][9]

Table 2: Fendona® 6 SC Application Rates for Cockroaches
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Infestation Level / Hygiene
Condition

Active Ingredient (a.i.) per
m²

Application Frequency

Low infestation / High hygiene 15 mg a.i./m² Up to 4 applications per year

High infestation / Low hygiene 30 mg a.i./m² Up to 4 applications per year

Source:[7]

7.0 Visualization of Experimental Workflow and Signaling Pathways

Below are diagrams illustrating the key workflows and logical relationships in the standard

operating procedure for indoor residual spraying with Fendona®.
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Caption: Workflow for Indoor Residual Spraying (IRS) with Fendona®.
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Caption: Safety Decision Tree for Pre-Application Checks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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